Cas no 116389-45-8 (3-(2-anilino-6-methylpyrimidin-4-yl)prop-2-yn-1-ol)

• Product Name: 3-(2-anilino-6-methylpyrimidin-4-yl)prop-2-yn-1-ol
• CAS No: 116389-45-8
• MF: C₁₄H₁₃N₃O
• MW: 239.272522687912
• CID: 2614603
• PubChem ID: 14327577
• Update Time: 2025-04-21

3-(2-anilino-6-methylpyrimidin-4-yl)prop-2-yn-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(2-anilino-6-methylpyrimidin-4-yl)prop-2-yn-1-ol
• 116389-45-8
• DTXSID60559009

• Inchi： 1S/C14H13N3O/c1-11-10-13(8-5-9-18)17-14(15-11)16-12-6-3-2-4-7-12/h2-4,6-7,10,18H,9H2,1H3,(H,15,16,17)
• InChI Key： PJWHAYLZVFLLPW-UHFFFAOYSA-N
• SMILES： OCC#CC1C=C(C)N=C(N=1)NC1C=CC=CC=1

Computed Properties

• Exact Mass: 239.105862047Da
• Monoisotopic Mass: 239.105862047Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 58Ų